![molecular formula C6H7N3O B3051648 5-Amino-3-ethyl-4-isoxazolecarbonitrile CAS No. 35261-00-8](/img/structure/B3051648.png)
5-Amino-3-ethyl-4-isoxazolecarbonitrile
Overview
Description
5-Amino-3-ethyl-4-isoxazolecarbonitrile is a chemical compound with the molecular formula C6H7N3O . It is a derivative of isoxazole, a five-membered heterocyclic compound .
Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered isoxazole ring with an amino group at the 5th position and an ethyl group at the 3rd position .Scientific Research Applications
Crystal and Molecular Structure
The compound has been studied for its crystal and molecular structure, particularly in the context of pyrazole derivatives like 5-Amino-1-(2-chloro-ethyl)-1H-pyrazole-4-carbonitrile. These studies involve understanding the stabilization of the crystal structure through intermolecular interactions (Fathima et al., 2014).
Synthesis and Reactions
There has been research into the synthesis and reactions of related compounds, such as ethyl 5-amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylate, which highlights the compound's versatility and potential for creating novel molecular scaffolds (Gangurde et al., 2014).
Reaction with Cycloketols
The reaction of 5-amino-3-(cyanomethyl)-1H-pyrazole-4-carbonitrile with cycloketols to form new hexahydropyrazoloquinazolines is another key area of research. This involves studying the reaction mechanisms and confirming the structure of the products through various spectroscopic methods (Dotsenko et al., 2018).
Ionic Liquid-Catalyzed Synthesis
The compound has been used in the synthesis of dihydropyrano[2,3-c]pyrazole derivatives, showcasing its role in facilitating eco-friendly and efficient catalysis. This synthesis method aligns with goals like atom economy and reduced environmental impact (Nikalje et al., 2016).
Facile Synthesis of Imidazo[1,2-b]pyrazoles
Research into the facile synthesis of imidazo[1,2-b]pyrazoles using 5-aminoisoxazol as a building block demonstrates the compound's versatility in creating complex molecular structures. This method offers advantages like high yields and simple operational procedures (Demjén et al., 2014).
Corrosion Inhibition Properties
The compound has also been investigated for its corrosion inhibition properties on steel surfaces, showcasing its potential in industrial applications. This includes studying its adsorption properties and inhibition efficiency (Verma et al., 2015).
Future Directions
Properties
IUPAC Name |
5-amino-3-ethyl-1,2-oxazole-4-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O/c1-2-5-4(3-7)6(8)10-9-5/h2,8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUMZBZPHPPOKLT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=C1C#N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80188754 | |
Record name | 5-Amino-3-ethyl-4-isoxazolecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80188754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
35261-00-8 | |
Record name | 5-Amino-3-ethyl-4-isoxazolecarbonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035261008 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC86939 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=86939 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Amino-3-ethyl-4-isoxazolecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80188754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-amino-3-ethyl-1,2-oxazole-4-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-AMINO-3-ETHYL-4-ISOXAZOLECARBONITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CP19T2C4DZ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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